Cas no 313532-03-5 (4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 313532-03-5
• MF: C₁₄H₁₈N₄O₃S₂
• MW: 354.447720050812
• CID: 6043069
• PubChem ID: 4203272
• Update Time: 2025-08-04

4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-[(dimethylamino)sulfonyl]-N-[5-(1-methylethyl)-1,3,4-thiadiazol-2-yl]-
• 4-(N,N-dimethylsulfamoyl)-N-(5-isopropyl-1,3,4-thiadiazol-2-yl)benzamide
• F0013-1358
• EU-0000894
• SR-01000395121
• AKOS001355310
• Z119816632
• SR-01000395121-1
• 4-(dimethylsulfamoyl)-N-[5-(propan-2-yl)-1,3,4-thiadiazol-2-yl]benzamide
• Oprea1_112818
• 4-(dimethylsulfamoyl)-N-(5-propan-2-yl-1,3,4-thiadiazol-2-yl)benzamide
• 313532-03-5

• Inchi： 1S/C14H18N4O3S2/c1-9(2)13-16-17-14(22-13)15-12(19)10-5-7-11(8-6-10)23(20,21)18(3)4/h5-9H,1-4H3,(H,15,17,19)
• InChI Key： QYDDBWIUGYEJDL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C(C)C)S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 354.08203280g/mol
• Monoisotopic Mass: 354.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.364±0.06 g/cm3(Predicted)
• pka: 6.99±0.50(Predicted)

Additional information on 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide

Professional Introduction to 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No: 313532-03-5)

4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 313532-03-5, belongs to a class of molecules known for their diverse biological activities. The intricate structure of this compound, featuring a benzamide core linked to a thiadiazole ring and a dimethylsulfamoyl group, makes it a promising candidate for further investigation in medicinal chemistry.

The< strong>N-5-(propan-2-yl) moiety in the molecular structure introduces a unique alkyl group that can influence the compound's pharmacokinetic properties and binding affinity to biological targets. This feature has been the focus of several recent studies aimed at optimizing drug-like characteristics. Researchers have been particularly interested in how this substituent interacts with enzymes and receptors, which could potentially lead to the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. By leveraging molecular modeling techniques, scientists have been able to simulate the interactions between 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide and various biological targets. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives.

In addition to its potential therapeutic applications, this compound has shown promise in agricultural research. The< strong>thiadiazole ring is known for its broad-spectrum biological activity, making it an attractive scaffold for developing agrochemicals. Studies have demonstrated that derivatives of thiadiazole can exhibit herbicidal, fungicidal, and insecticidal properties. The incorporation of the< strong>dimethylsulfamoyl group into the structure further enhances these properties by improving solubility and bioavailability.

The synthesis of 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the thiadiazole ring, the introduction of the propyl group, and the attachment of the dimethylsulfamoyl moiety. Each step must be carefully controlled to avoid side reactions that could compromise the final product's integrity.

One of the most challenging aspects of working with this compound is its sensitivity to environmental conditions. Factors such as temperature, humidity, and light can significantly affect its stability. Therefore, researchers must employ stringent storage and handling protocols to maintain its efficacy. Advances in chemical synthesis techniques have led to improvements in these protocols, making it easier to produce high-quality samples for further study.

The potential applications of 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide extend beyond pharmaceuticals and agriculture. Its unique structure makes it a valuable tool for researchers studying molecular interactions at a fundamental level. By understanding how this compound interacts with biological systems, scientists can gain insights into broader chemical principles that could be applied to other areas of research.

In conclusion, 4-(dimethylsulfamoyl)-N-5-(propan-2-yl)-1,3,4-thiadiazol-2-ylbenzamide is a multifaceted compound with significant potential in various fields. Its complex structure and diverse biological activities make it a subject of intense interest among researchers. As our understanding of its properties continues to grow, so too will its applications in medicine, agriculture, and basic scientific research.